7-amino-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
Description
The compound “7-amino-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione” is also known as Saccharin . It has a molecular formula of C7H5NO3S and a molecular weight of 183.18 .
Molecular Structure Analysis
The molecular structure of this compound is based on the benzothiazole ring system. The InChI code for this compound is 1S/C8H9NO2S/c9-7-3-1-2-6-4-5-12(10,11)8(6)7/h1-3H,4-5,9H2 .Physical And Chemical Properties Analysis
This compound has a melting point of 117-119 degrees Celsius . The compound is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-amino-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione involves the condensation of 2-aminobenzenethiol with maleic anhydride followed by cyclization and oxidation steps.", "Starting Materials": [ "2-aminobenzenethiol", "maleic anhydride", "acetic anhydride", "sodium acetate", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: 2-aminobenzenethiol is reacted with maleic anhydride in the presence of acetic anhydride and sodium acetate to form 2-(2-carboxyethylthio)benzoic acid.", "Step 2: The resulting product is then cyclized by heating with acetic anhydride to form 7-amino-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione.", "Step 3: The final step involves the oxidation of the product using hydrogen peroxide in water to yield 7-amino-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione." ] } | |
CAS RN |
89975-86-0 |
Product Name |
7-amino-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione |
Molecular Formula |
C7H6N2O3S |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
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